Cas no 1805566-45-3 (Ethyl 4-chloro-2-chloromethyl-6-cyanobenzoate)

• Product Name: Ethyl 4-chloro-2-chloromethyl-6-cyanobenzoate
• CAS No: 1805566-45-3
• MF: C₁₁H₉Cl₂NO₂
• MW: 258.100661039352
• CID: 4947893
• Update Time: 2025-06-25

Ethyl 4-chloro-2-chloromethyl-6-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-chloromethyl-6-cyanobenzoate

• Inchi： 1S/C11H9Cl2NO2/c1-2-16-11(15)10-7(5-12)3-9(13)4-8(10)6-14/h3-4H,2,5H2,1H3
• InChI Key： XDXIEXNPBZDRKB-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C=C(C#N)C=1C(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 2.9
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-chloro-2-chloromethyl-6-cyanobenzoate

Ethyl 4-chloro-2-chloromethyl-6-cyanobenzoate (CAS No. 1805566-45-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-chloro-2-chloromethyl-6-cyanobenzoate (CAS No. 1805566-45-3) is a significant compound in the realm of pharmaceutical chemistry, serving as a crucial intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the presence of both chloro and cyano functional groups, make it a valuable building block for medicinal chemists. This article delves into the compound's properties, synthesis methods, and its emerging applications in drug development.

The molecular structure of Ethyl 4-chloro-2-chloromethyl-6-cyanobenzoate consists of a benzoate core substituted with a chloro group at the 4-position, a chloromethyl group at the 2-position, and a cyano group at the 6-position. This arrangement imparts a high degree of reactivity, enabling diverse chemical transformations that are pivotal for constructing complex pharmacophores. The compound's solubility profile and stability under various conditions further enhance its utility in synthetic protocols.

In recent years, there has been growing interest in leveraging such intermediates for the development of novel therapeutic agents. The< strong>4-chloro and 2-chloromethyl substituents provide excellent handles for nucleophilic substitution reactions, allowing for the introduction of various functional groups such as amines, alcohols, and thiols. This flexibility has been exploited in the synthesis of kinase inhibitors, which are increasingly recognized for their efficacy in treating cancers and inflammatory diseases.

One notable application of Ethyl 4-chloro-2-chloromethyl-6-cyanobenzoate is in the preparation of small-molecule inhibitors targeting protein-protein interactions. These interactions are often implicated in various pathological processes, making them attractive drug targets. By modifying the benzoate scaffold with appropriate substituents, researchers have been able to generate compounds with high selectivity and potency. For instance, derivatives of this intermediate have shown promise in inhibiting Janus kinases (JAKs), which play a critical role in immune responses.

The< strong>cyano group in the molecule also contributes to its reactivity, serving as a precursor for carboxylic acid derivatives through hydrolysis or reduction reactions. This property has been utilized in the synthesis of peptidomimetics, where the cyano group can be converted into an amide bond to mimic peptide sequences. Such peptidomimetics are valuable tools in drug discovery due to their ability to bind to biological targets with high affinity and specificity.

Synthetic methodologies for preparing Ethyl 4-chloro-2-chloromethyl-6-cyanobenzoate have seen significant advancements. Traditional approaches often involve multi-step sequences starting from readily available benzoic acid derivatives. However, modern synthetic strategies have focused on streamlined one-pot reactions that minimize byproduct formation and improve yield. These innovations have not only enhanced efficiency but also reduced costs associated with large-scale production.

The compound's stability under various reaction conditions has made it a preferred choice for industrial applications. For example, it can be easily handled under inert atmospheres without significant degradation, ensuring consistent quality throughout the synthesis process. Additionally, its compatibility with a wide range of reagents allows for seamless integration into complex synthetic pathways.

In conclusion, Ethyl 4-chloro-2-chloromethyl-6-cyanobenzoate (CAS No. 1805566-45-3) is a multifaceted intermediate with broad utility in pharmaceutical synthesis. Its structural features enable diverse chemical transformations that are essential for developing novel therapeutic agents. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain a cornerstone in medicinal chemistry endeavors.